Cas no 2137689-91-7 (5-bromo-3-(2,2-difluoroethyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-bromo-3-(2,2-difluoroethyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2137689-91-7
• MF: C₁₁H₁₅BrF₂N₂O
• MW: 309.150408983231
• CID: 6142928
• PubChem ID: 165470597
• Update Time: 2025-06-09

5-bromo-3-(2,2-difluoroethyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(2,2-difluoroethyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
• EN300-1077741
• 2137689-91-7

• Inchi： 1S/C11H15BrF2N2O/c1-7(2)3-4-8-10(12)11(17)16(6-15-8)5-9(13)14/h6-7,9H,3-5H2,1-2H3
• InChI Key： QYSBEZGSWRSCNO-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=NC=1CCC(C)C)CC(F)F)=O

Computed Properties

• Exact Mass: 308.03358g/mol
• Monoisotopic Mass: 308.03358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 5-bromo-3-(2,2-difluoroethyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 5-bromo-3-(2,2-difluoroethyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one (CAS No. 2137689-91-7)

The compound 5-bromo-3-(2,2-difluoroethyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one (CAS No. 2137689-91-7) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a bromine substituent and a difluoroethyl group, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 5-bromo-3-(2,2-difluoroethyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine, where small-molecule therapeutics are designed for specific molecular targets. The incorporation of fluorine atoms into drug candidates is a hot topic in chemical synthesis, as evidenced by frequent searches for "fluorine in drug design" and "advantages of fluorinated pharmaceuticals" on academic and industry platforms.

The pyrimidinone core of this compound is a privileged scaffold in medicinal chemistry, often found in molecules with antiviral, anticancer, and anti-inflammatory properties. This has led to increased interest in its structure-activity relationships (SAR), with researchers exploring how modifications to the 3-methylbutyl or difluoroethyl groups might influence biological activity. Such studies are frequently cited in queries like "pyrimidinone derivatives in drug development" and "SAR of brominated heterocycles."

From a synthetic chemistry perspective, the preparation of 5-bromo-3-(2,2-difluoroethyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one involves multi-step organic transformations, including halogenation and alkylation reactions. These processes are critical for achieving high yield and purity, which are essential for downstream applications. The compound's CAS number (2137689-91-7) serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance.

Beyond its pharmaceutical potential, this compound is also relevant to material science, where fluorinated heterocycles are explored for their electronic properties. The bromine atom offers a handle for further functionalization via cross-coupling reactions, a technique widely discussed in forums on "C-Br bond activation" and "palladium-catalyzed transformations." This versatility makes it a candidate for developing advanced materials with applications in optoelectronics or catalysis.

In summary, 5-bromo-3-(2,2-difluoroethyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, fluorine chemistry, and materials engineering addresses multiple high-impact research areas. As the scientific community continues to prioritize sustainable synthesis and targeted therapies, compounds like this will remain at the forefront of interdisciplinary exploration.